Cas no 303024-73-9 (2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 303024-73-9
• MF: C₁₇H₁₄N₂O₂S
• MW: 310.370262622833
• CID: 6499999
• PubChem ID: 701093
• Update Time: 2025-06-15

2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
• 4H-Pyrido[1,2-a]pyrimidine-3-carboxaldehyde, 9-methyl-4-oxo-2-[(phenylmethyl)thio]-

• Inchi： 1S/C17H14N2O2S/c1-12-6-5-9-19-15(12)18-16(14(10-20)17(19)21)22-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： QVEGQLVPVVJGIN-UHFFFAOYSA-N
• SMILES： C12C(C)=CC=CN1C(=O)C(C=O)=C(SCC1=CC=CC=C1)N=2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 465.8±55.0 °C(Predicted)
• pka: 0.21±0.70(Predicted)

Additional information on 2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde

Comprehensive Overview of 2-Benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 303024-73-9)

2-Benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 303024-73-9) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyrido[1,2-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a benzylsulfanyl group and a carbaldehyde moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde has surged, driven by advancements in medicinal chemistry and computational drug design. The compound's unique structure allows for modifications that can enhance its bioavailability and selectivity. For instance, the pyrido[1,2-a]pyrimidine core is often explored for its ability to mimic natural substrates, making it a valuable scaffold in the development of kinase inhibitors. Additionally, the benzylsulfanyl group can participate in various chemical reactions, enabling the creation of derivatives with tailored properties.

One of the most searched topics related to this compound is its synthetic methodology. Researchers frequently inquire about efficient routes to synthesize 2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde and its derivatives. Common approaches involve multi-step reactions starting from readily available precursors, such as 2-aminopyridines and α,β-unsaturated carbonyl compounds. Optimizing these synthetic pathways is crucial for scaling up production and ensuring reproducibility, which are key concerns in industrial and academic settings.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that pyrido[1,2-a]pyrimidine derivatives exhibit antimicrobial, anticancer, and anti-inflammatory properties. The carbaldehyde group in 2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde can form Schiff bases with amines, further expanding its utility in designing bioactive molecules. This has led to increased searches for structure-activity relationships (SAR) studies involving this compound, as understanding its interactions with biological targets is essential for rational drug design.

The compound's relevance extends to green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce 2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde. Techniques such as microwave-assisted synthesis and catalyst-free reactions are gaining traction, as they reduce waste and energy consumption. These trends align with the broader shift toward sustainable pharmaceutical manufacturing, a topic frequently discussed in scientific forums and search queries.

In summary, 2-benzylsulfanyl-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 303024-73-9) is a promising compound with wide-ranging applications in drug discovery and material science. Its unique structural features, coupled with the growing interest in heterocyclic chemistry, make it a subject of ongoing research. As scientists continue to uncover its potential, this compound is likely to play a pivotal role in the development of novel therapeutics and agrochemicals.